Cas no 1804517-27-8 (Ethyl 3,4-difluoro-5-nitrophenylacetate)

Ethyl 3,4-difluoro-5-nitrophenylacetate structure
1804517-27-8 structure
Product Name:Ethyl 3,4-difluoro-5-nitrophenylacetate
CAS No:1804517-27-8
MF:C10H9F2NO4
MW:245.179569959641
CID:4706388
Update Time:2023-08-15

Ethyl 3,4-difluoro-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,4-difluoro-5-nitrophenylacetate
    • Inchi: 1S/C10H9F2NO4/c1-2-17-9(14)5-6-3-7(11)10(12)8(4-6)13(15)16/h3-4H,2,5H2,1H3
    • InChI Key: XYMVBBSCAJLNHT-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Topological Polar Surface Area: 72.1
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